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Tenellins are a class of secondary metabolites belonging to the rare 4-hydroxypyridone family, produced by

fungi within the genus Beauveria [1]. A 2024 study investigating the entomopathogenic fungus Beauveria

neobassiana strain BCC 31604 (isolated from an unidentified beetle in Chiang Rai Province, Thailand) led to

the isolation of a new tenellin congener, pretenellin C (1), along with five known derivatives: prototenellin

D (2), and other tenellin analogs (3-6) [2] [3]. This research highlights the significant antibiofilm and

cytotoxic potential of these compounds, which had been biologically neglected in previous studies [2] [4]

[3].

Fermentation and Extraction Protocol

The following workflow outlines the complete process from fungal cultivation to compound isolation:
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Fungal Material

Beauveria neobassiana
BCC 31604

Collection from beetle host
Chiang Rai, Thailand

Cultivation on PDA plates
7 days at 23°C

Inoculation into PDB medium
50 flasks, 10L total volume

Liquid Fermentation
23°C, 140 rpm

Glucose monitoring
Harvest 3 days post-depletion

Separation
Mycelia vs. Supernatant

Mycelial Extraction Supernatant Extraction
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Acetone extraction
(2×1L, ultrasonication)

Ethyl acetate extraction
(1:1 ratio, 2×)

Aqueous dispersion
Liquid-liquid extraction

Preparative HPLC
Gemini C18 column

Compound Isolation
Pretenellin C & five derivatives

Click to download full resolution via product page

Experimental workflow for tenellin production and isolation from Beauveria neobassiana [2] [3].

Detailed Experimental Procedures

Fungal Material and Cultivation [2] [3]

Strain: Beauveria neobassiana BCC 31604 (Paratype material)

Origin: Isolated from an adult unidentified beetle (Coleoptera) in Chiang Rai Province, Thailand
Culture Maintenance: Grown on Potato Dextrose Agar (PDA) plates for 7 days

Inoculum Preparation: Five 7mm mycelial plugs transferred to 500mL Erlenmeyer flasks containing
200mL Potato Dextrose Broth (PDB; 24g/L)

Scale: 50 flasks total (10L working volume)
Fermentation Conditions: 23°C, 140 rpm agitation

Harvesting: Cultures harvested three days after glucose depletion (monitored with urine glucose test
strips)

Extraction and Isolation [2] [3]

Separation: Mycelia separated from supernatant by vacuum filtration
Supernatant Extraction: Liquid-liquid extraction with ethyl acetate (1:1 ratio, twice)

Mycelial Extraction:
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Extraction with acetone (2 × 1L)

Ultrasonication for 30 min at 40°C (two rounds)
Filtration and acetone evaporation

Residue dispersed in 100mL water followed by ethyl acetate extraction
Yields:

Supernatant extract: 269mg
Mycelial extract: 91mg

Purification by Preparative HPLC [2] [3]

System: PLC 2250 preparative HPLC (Gilson)
Column: Gemini C18 (250 × 50mm, 10μm; Phenomenex)

Mobile Phase:
Solvent A: H₂O + 0.1% formic acid

Solvent B: MeCN + 0.1% formic acid
Gradient: 35% B to 100% B over 50min, hold at 100% B for 15min

Flow Rate: 30mL/min (supernatant), 45mL/min (mycelial)
Fraction Collection: 15mL per fraction

Structural Elucidation and Analytical Methods

Spectroscopic Techniques for Compound Characterization [2] [3]

Nuclear Magnetic Resonance (NMR): 1D and 2D NMR spectra obtained using Avance III
spectrometers (700MHz and 500MHz)

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) using
maXis ESI-TOF-MS

Chromatography: Analytical HPLC with Acquity UPLC BEH C18 column (2.1 × 50mm, 1.7μm)
Additional Analyses: Optical rotation measurements and UV/Vis spectra

Tenellin Core Structure: All isolated compounds are 3-acyl derivatives of 1,4-dihydroxy-5-p-

hydroxyphenyl-2(1H)-pyridone [5], with variations in their side chains contributing to differing biological

activities.

Biological Activity Assessment
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The isolated tenellin compounds were evaluated for antimicrobial, cytotoxic, and antibiofilm activities. The

most significant findings are summarized below:

Table 1: Cytotoxic Activity of Tenellin Compounds [2]

Compound Cytotoxic Activity

Tenellin (4) Potent cytotoxic activity against all tested cell lines

Other derivatives Varying cytotoxic effects

Table 2: Antibiofilm Activity Against *Staphylococcus aureus* [2]

Compound Antibiofilm Activity

Prototenellin D (2) Most prominent antibiofilm activity

Other tenellin derivatives Varying antibiofilm effects

The structure-activity relationship (SAR) analysis indicated that subtle structural differences significantly

influence biological activity, with the 2-pyridone congener tenellin (4) showing particularly potent

cytotoxicity, while prototenellin D (2) demonstrated superior antibiofilm properties [2].

Tenellin Functions and Potential Applications

Biological Functions in the Producing Fungus [6] [1] [7]

Iron Homeostasis: Acts as an iron chelator to prevent iron-generated reactive oxygen species (ROS)
toxicity

Competitive Advantage: Production is induced when B. bassiana is cocultured with competing fungi
Pathogenicity Enhancement: Contributes to the fungus's ability to parasitize and kill insect hosts

Proposed Mechanism of Iron Chelation:
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Tenellin's role in fungal iron homeostasis and oxidative stress prevention [6] [1].

Potential Therapeutic Applications [2] [1] [7]

Anti-infective Agents: Particularly against biofilm-forming pathogens like Staphylococcus aureus
Anticancer Therapeutics: Due to potent cytotoxic activity against multiple cell lines
Agricultural Biocontrol: Enhancing the virulence of entomopathogenic fungi against insect pests

Key Findings and Future Directions
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The 2024 study on Beauveria neobassiana represents a significant advancement in understanding tenellin

biosynthesis and function [2] [3]. Key conclusions include:

Research Implications

Tenellins demonstrate promising dual functionality with both antibiofilm and cytotoxic properties
Preliminary structure-activity relationships provide guidance for medicinal chemistry optimization

The iron chelation mechanism offers insights for developing metalloenzyme inhibitors

Future Research Priorities

Mechanistic Studies: Elucidate molecular targets and mechanisms of action

Structural Optimization: Explore structure-activity relationships through synthetic analogs
Biosynthetic Engineering: Enhance production yields through genetic manipulation

Therapeutic Development: Advance lead compounds through preclinical evaluation
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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